Cas no 2137780-44-8 (5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride)

• Product Name: 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride
• CAS No: 2137780-44-8
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5238978
• PubChem ID: 165788974
• Update Time: 2025-05-20

5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2137780-44-8
• EN300-306835
• 5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride
• 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c1-4-5-2-7(4,6(9)10)8-3-5;/h4-5,8H,2-3H2,1H3,(H,9,10);1H
• InChI Key： KGMCAYXEPHCFKU-UHFFFAOYSA-N
• SMILES： Cl.OC(C12CC(CN1)C2C)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride

5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride (CAS No. 2137780-44-8): An Overview

5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride (CAS No. 2137780-44-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic carboxylic acids, which are known for their diverse biological activities and structural versatility.

The chemical structure of 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride features a bicyclic ring system with a nitrogen atom and a methyl group, making it an intriguing candidate for various medicinal applications. The presence of the hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations.

Recent studies have explored the pharmacological properties of 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for various diseases, including neurological disorders and cardiovascular conditions. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits high affinity and selectivity for specific GPCRs, suggesting its potential as a lead compound for drug discovery.

In addition to its receptor modulation properties, 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride has been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). These findings highlight the compound's potential as an anti-inflammatory agent.

The safety profile of 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These results support its further development as a potential therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good bioavailability and pharmacokinetic properties. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential.

The synthesis of 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride involves several steps, including the formation of the bicyclic ring system and the introduction of functional groups such as the carboxylic acid and methyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride (CAS No. 2137780-44-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a therapeutic agent.